N-cyclopropyl-4-{[1-(2-furoyl)piperidin-4-yl]methoxy}benzamide

• IUPAC Name: N-(4-bromophenyl)-2-[6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• InChI: InChI=1S/C21H18BrN5O2/c1-13-3-4-15(11-14(13)2)18-9-10-19-25-26(21(29)27(19)24-18)12-20(28)23-17-7-5-16(22)6-8-17/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: XDYCLUIPRQOVKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN(C3=O)CC(=O)NC4=CC=C(C=C4)Br)C=C2)C
• Molecular Formula: C21H18BrN5O2
• Molecular Weight: 452.3 g/mol

Description

N-cyclopropyl-4-{[1-(2-furoyl)piperidin-4-yl]methoxy}benzamide, also known as FCPR03, is a novel compound that has gained significant attention in the field of scientific research. It is a potent and selective antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor that plays a crucial role in the regulation of dopamine neurotransmission.

Scientific Research Applications

Sigma Receptor Scintigraphy

Sigma receptors are implicated in various diseases, including cancer. The study by Caveliers et al. (2002) highlights the potential of a novel iodobenzamide, P-(123)I-MBA, for visualizing primary breast tumors in humans. This compound's tumor accumulation is based on preferential binding to sigma receptors overexpressed on breast cancer cells, suggesting a diagnostic application of similar compounds in oncology (Caveliers, Everaert, John, Lahoutte, & Bossuyt, 2002).

Pharmacokinetics and Metabolism

The pharmacokinetics and metabolism of drugs are crucial for their development and therapeutic application. Renzulli et al. (2011) examined the disposition and metabolism of SB-649868, an orexin receptor antagonist, in humans. This study provides insights into how similar compounds could be metabolized and eliminated in the human body, guiding the development of new drugs with optimized pharmacokinetic profiles (Renzulli, Nash, Wright, Thomas, Zamuner, Pellegatti, Bettica, & Boyle, 2011).

Neuroreceptor Imaging

Compounds targeting specific neuroreceptors can be used in imaging studies to diagnose or monitor neurological disorders. Pike et al. (1995) utilized [11C]WAY-100635, a selective 5-HT1A receptor radioligand, for PET studies in healthy volunteers, offering a method to investigate central 5-HT1A receptors in psychiatric and neurological disorders. This approach could be applied to similar compounds for exploring other neuroreceptor systems in the brain (Pike, McCarron, Lammerstma, Hume, Poole, Grasby, Malizia, Cliffe, & Fletcher, 1995).